Cas no 1893125-36-4 (2H-​Indazol-​5-​amine, 6-​chloro-​2-​methyl-)

• Product Name: 2H-​Indazol-​5-​amine, 6-​chloro-​2-​methyl-
• CAS No: 1893125-36-4
• MF: C₈H₈ClN₃
• MW: 181.62
• CID: 5064260
• PubChem ID: 117110289
• Update Time: 2026-02-28

2H-​Indazol-​5-​amine, 6-​chloro-​2-​methyl- Chemical and Physical Properties

Names and Identifiers

• MFCD34626247
• DB-428605
• SCHEMBL21246780
• CS-0375281
• SY310102
• AT32298
• 2H-Indazol-5-amine, 6-chloro-2-methyl-
• 5-Amino-6-chloro-2-methyl-2H-indazole
• 6-Chloro-2-methyl-2H-indazol-5-amine
• 6-chloro-2-methylindazol-5-amine
• 1893125-36-4
• 2H-​Indazol-​5-​amine, 6-​chloro-​2-​methyl-

• Inchi： 1S/C8H8ClN3/c1-12-4-5-2-7(10)6(9)3-8(5)11-12/h2-4H,10H2,1H3
• InChI Key： YRZNRFJEBAPCCO-UHFFFAOYSA-N
• SMILES： NC1C(Cl)=CC2C(C=1)=CN(C)N=2

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2H-​Indazol-​5-​amine, 6-​chloro-​2-​methyl-

Comprehensive Overview of 2H-Indazol-5-amine, 6-chloro-2-methyl- (CAS No. 1893125-36-4): Properties, Applications, and Research Insights

2H-Indazol-5-amine, 6-chloro-2-methyl- (CAS No. 1893125-36-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the indazole family, a class of nitrogen-containing bicyclic compounds known for their diverse pharmacological properties. With the increasing demand for novel drug candidates and small molecule inhibitors, this compound has emerged as a promising scaffold for medicinal chemistry applications.

The molecular structure of 6-chloro-2-methyl-2H-indazol-5-amine features a chloro-substituted indazole core with a methyl group at the 2-position and an amino group at the 5-position. This specific substitution pattern contributes to its potential as a kinase inhibitor or GPCR modulator, which are hot topics in current drug discovery programs. Researchers are particularly interested in how the chloro and methyl substituents affect the compound's binding affinity and selectivity toward various biological targets.

Recent studies have explored the synthetic routes to CAS 1893125-36-4, with particular focus on green chemistry approaches that minimize environmental impact. This aligns with the growing industry trend toward sustainable pharmaceutical manufacturing. The compound's moderate solubility and stability profile make it suitable for various formulation development studies, addressing common challenges in drug delivery systems.

In the context of current research trends, 2H-Indazol-5-amine derivatives have shown promise in addressing several therapeutic areas that are frequently searched in scientific databases, including cancer therapeutics, inflammatory diseases, and neurodegenerative disorders. While 1893125-36-4 itself may not be a clinical candidate, its structural features serve as valuable inspiration for medicinal chemistry optimization programs.

The analytical characterization of 6-chloro-2-methyl-2H-indazol-5-amine typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical development, a topic of increasing importance as regulatory requirements become more stringent. The compound's purity profile is particularly important for researchers investigating structure-activity relationships (SAR) in drug discovery projects.

From a commercial perspective, CAS 1893125-36-4 is available from specialty chemical suppliers serving the pharmaceutical and biotechnology sectors. The growing interest in indazole-based compounds has led to increased demand for this building block, especially among researchers working on targeted therapies and precision medicine approaches. Its applications extend beyond human health, with potential uses in agricultural chemistry for developing novel crop protection agents.

Safety considerations for handling 2H-Indazol-5-amine, 6-chloro-2-methyl- follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and chemical handling procedures should always be observed. This aligns with the pharmaceutical industry's increasing focus on occupational health and safety standards.

Future research directions for 1893125-36-4 derivatives may explore their potential in emerging therapeutic areas such as immuno-oncology and metabolic disorders, both of which are highly searched topics in medical research databases. The compound's versatility as a synthetic intermediate continues to make it valuable for combinatorial chemistry and high-throughput screening applications in drug discovery.

In summary, 2H-Indazol-5-amine, 6-chloro-2-methyl- (CAS No. 1893125-36-4) represents an important structural motif in modern medicinal chemistry. Its applications span multiple therapeutic areas and research disciplines, reflecting the ongoing need for novel heterocyclic compounds in biomedical research and drug development. As scientific understanding of indazole pharmacology deepens, this compound and its derivatives are likely to remain subjects of active investigation in both academic and industrial settings.